Cas no 1050670-85-3 (Ro 51)

• Product Name: Ro 51
• CAS No: 1050670-85-3
• MF: C₁₇H₂₃IN₄O₄
• MW: 474.293396234512
• MDL: MFCD20527743
• CID: 833256
• PubChem ID: 24883277
• Update Time: 2025-04-19

Ro 51 Chemical and Physical Properties

Names and Identifiers

• A-837093
• 2-{[4-Amino-5-(5-iodo-2-isopropyl-4-methoxyphenoxy)-2-pyrimidinyl ]amino}-1,3-propanediol
• Ro 51
• 2-[4-amino-2-(4-methoxy-benzyl)-6-methyl-pyrimidin-5-yl]-acetamide
• 2-[4-amino-5-(5-iodo-2-isopropyl-4-methoxy-phenoxy)-pyrimidin-2-ylamino]-propane-1,3-diol
• 5-Pyrimidineacetamide, 6-amino-2-(4-methoxybenzyl)-4-methyl-
• 6-Amino-2-(4-methoxybenzyl)-4-methyl 5-pyrimidineacetic acid
• AC1MIO33
• BRN 0823854
• LS-134518
• 2-[[4-Amino-5-[5-iodo-4-methoxy-2-(1-methylethyl)phenoxy]-2-pyrimidinyl]amino]-1,3-propanediol
• 1,3-Propanediol,2-[[4-amino-5-[5-iodo-4-methoxy-2-(1-methylethyl)phenoxy]-2-pyrimidinyl]amino]-
• CID 24883277
• CHEMBL494161
• HY-14485
• GTPL9538
• AKOS024458136
• CS-0003389
• DB-103687
• 2-(4-amino-5-(5-iodo-2-isopropyl-4-methoxyphenoxy)pyrimidin-2-ylamino)propane-1,3-diol
• AF-906
• 2-((4-Amino-5-(5-iodo-2-isopropyl-4-methoxyphenoxy)pyrimidin-2-yl)amino)propane-1,3-diol
• compound 128 [PMID: 26686393]
• 1050670-85-3
• PAYROHWFGZADBR-UHFFFAOYSA-N
• BDBM50257829
• SCHEMBL4970553
• Ro-51
• NCGC00347903-01
• 2-[[4-amino-5-(5-iodo-4-methoxy-2-propan-2-ylphenoxy)pyrimidin-2-yl]amino]propane-1,3-diol

• MDL： MFCD20527743
• Inchi： 1S/C17H23IN4O4/c1-9(2)11-4-14(25-3)12(18)5-13(11)26-15-6-20-17(22-16(15)19)21-10(7-23)8-24/h4-6,9-10,23-24H,7-8H2,1-3H3,(H3,19,20,21,22)
• InChI Key： PAYROHWFGZADBR-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C=1)OC1C=NC(=NC=1N)NC(CO)CO)C(C)C)OC

Computed Properties

• Exact Mass: 474.07640g/mol
• Monoisotopic Mass: 474.07640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.620±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.032 g/l) (25 º C),

Ro 51 Security Information

• Storage Condition：(BD628901)